Cas no 49860-76-6 (Piperazine, 1-ethyl-4-methyl-)

• Product Name: Piperazine, 1-ethyl-4-methyl-
• CAS No: 49860-76-6
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 324032
• PubChem ID: 12229105
• Update Time: 2025-04-24

Piperazine, 1-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-ethyl-4-methyl-
• 1-ethyl-4-methylpiperazine
• 1-ethyl piperazine
• 1-ethyl-4-methyl-piperazine
• 1-Methyl-4-ethylhexahydropyrazin
• N-methyl-N'-ethyl piperazine
• N-Methyl-N'-ethyl-piperazin
• Piperazine,1-ethyl-4-methyl
• 49860-76-6
• SCHEMBL81189
• 1-methyl-4beta ethylpiperazine
• DTXSID20481438
• TXIOGJHPPVXTOY-UHFFFAOYSA-N
• BS-52686
• N-methyl-N'-ethyl-piperazine
• D81391
• CS-0162878
• Blonanserin Impurity I

• Inchi： 1S/C7H16N2/c1-3-9-6-4-8(2)5-7-9/h3-7H2,1-2H3
• InChI Key： TXIOGJHPPVXTOY-UHFFFAOYSA-N
• SMILES： N1(CC)CCN(C)CC1

Computed Properties

• Exact Mass: 128.13100
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 75
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 0.877±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 163.4 ºC (0.15 Torr)
• Flash Point: 39.1±6.3 ºC,
• Solubility: Soluble (808 g/l) (25 º C),
• PSA: 6.48000
• LogP: 0.12950

Additional information on Piperazine, 1-ethyl-4-methyl-

Piperazine, 1-ethyl-4-methyl-: A Comprehensive Overview

Piperazine, a saturated six-membered ring compound with two nitrogen atoms at positions 1 and 4, has been a subject of extensive research in the field of pharmaceuticals and organic chemistry. Among its various derivatives, 1-ethyl-4-methyl-piperazine stands out due to its unique structural features and wide-ranging applications. This article delves into the properties, synthesis, pharmacokinetics, and therapeutic potential of this compound.

Firstly, it is essential to understand the structure of 1-ethyl-4-methyl-piperazine. The molecule consists of a piperazine ring with an ethyl group attached at position 1 and a methyl group at position 4. This specific substitution pattern endows the compound with distinct chemical and biological properties. Recent studies have highlighted its role in drug delivery systems, where it serves as a versatile scaffold for the development of controlled-release formulations.

Recent advancements in medicinal chemistry have demonstrated the potential of 1-ethyl-4-methyl-piperazine as a lead compound in the discovery of novel therapeutics. For instance, researchers have explored its use in designing small-molecule inhibitors targeting specific enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. The substitution patterns on the piperazine ring play a crucial role in determining the selectivity and efficacy of these inhibitors.

Pharmacokinetic studies of 1-ethyl-4-methyl-piperazine have revealed its favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics make it an attractive candidate for drug development, as they contribute to improved bioavailability and reduced toxicity. Additionally, the compound's stability under physiological conditions has been a key factor in its successful application in various preclinical models.

In terms of therapeutic applications, 1-ethyl-4-methyl-piperazine has shown promising results in the treatment of inflammatory diseases. Its anti-inflammatory properties have been attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. Recent research has also explored its potential in combination therapies, where it synergizes with other molecules to enhance therapeutic outcomes.

Furthermore, 1-ethyl-4-methyl-piperazine has gained attention in the field of oncology due to its ability to inhibit cancer cell proliferation and induce apoptosis. Preclinical studies have demonstrated its efficacy against various types of cancer, including breast, lung, and colorectal cancers. The compound's mechanism of action involves targeting specific oncogenic pathways, making it a valuable tool in the development of targeted therapies.

Another area of research involving 1-ethyl-4-methyl-piperazine is its application as a chelating agent in metalloenzyme therapy. By coordinating with metal ions, this compound has shown potential in modulating enzyme activity and specificity, paving the way for innovative approaches in treating diseases caused by metal dysregulation.

Despite its promising properties, the development of 1-ethyl-4-methyl-piperazine as a therapeutic agent faces challenges. These include optimizing its pharmacokinetic profile, addressing potential off-target effects, and ensuring its safety and efficacy in clinical trials. Ongoing research is focused on overcoming these hurdles to unlock the full therapeutic potential of this compound.

In conclusion, 1-ethyl-4-methyl-piperazine represents a valuable addition to the toolkit of medicinal chemists and pharmacologists. Its unique structure, combined with its diverse biological activities, positions it as a promising candidate for the development of next-generation drugs. As research in this field continues to advance, we can expect further breakthroughs that leverage the properties of Piperazine derivatives to address unmet medical needs.